Modulating the oxygen evolution reaction activity of SrIrO3/Pb(Mg1/3Nb2/3)0.7Ti0.3O3 catalysts using electric-field polarization†
Physical Chemistry Chemical Physics Pub Date: 2023-08-30 DOI: 10.1039/D3CP01877F
Abstract
The physical properties of epitaxially grown SrIrO3 thin films are sensitive to external influences. This provides a rare opportunity to study their physical properties as regulated by electric-field polarization of their substrates, thus affecting their oxygen evolution reaction activity. In this work, SrIrO3 films were epitaxially grown on (001)-oriented Pb(Mg1/3Nb2/3)0.7Ti0.3O3 (PMNPT) single-crystal substrates by pulsed laser deposition. After applying an electric field to the PMNPT along the [001] direction, a lattice strain is induced by rotation of its ferroelectric domains, and this lattice strain is transferred to the interior of the SrIrO3 film through the epitaxial interface. This changes the surface resistivity of the SrIrO3 film and affects its electrocatalytic activity. Our findings suggest that substrate polarization is a feasible method for regulating the electrocatalytic performance of SrIrO3 thin films, and this provides new inspiration for the structural design of other composite catalysts.
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